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Compound of Interest

Compound Name: 1-Tosylimidazole

Cat. No.: B182993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 1-tosylimidazole, a versatile reagent in organic chemistry. The document details a common

synthetic protocol and outlines the key analytical techniques for its identification and purity

assessment. All quantitative data is summarized for clarity, and experimental workflows are

visually represented.

Synthesis of 1-Tosylimidazole
1-Tosylimidazole is commonly synthesized from the reaction of imidazole with p-

toluenesulfonyl chloride. This reaction is a straightforward and high-yielding method for

preparing this important reagent.

Reaction Scheme
The synthesis proceeds via the nucleophilic attack of the imidazole nitrogen on the sulfonyl

chloride, displacing the chloride ion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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